1-(4-Tert-butylphenyl)-7-fluoro-2-[3-(propan-2-yloxy)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• CAS No.: 843638-65-3
• Molecular Formula: C27H30FNO4
• Molecular Weight: 451.5 g/mol
• IUPAC Name: 1-(4-tert-butylphenyl)-7-fluoro-2-(3-propan-2-yloxypropyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C27H30FNO4/c1-16(2)32-14-6-13-29-23(17-7-9-18(10-8-17)27(3,4)5)22-24(30)20-15-19(28)11-12-21(20)33-25(22)26(29)31/h7-12,15-16,23H,6,13-14H2,1-5H3
• Standard InChI Key: PDSOFWBUYQVOAK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCN1C(C2=C(C1=O)OC3=C(C2=O)C=C(C=C3)F)C4=CC=C(C=C4)C(C)(C)C

Introduction

Synthesis and Chemical Reactions

The synthesis of chromeno[2,3-c]pyrrole derivatives often involves multi-step reactions, including condensation and cyclization processes. These reactions typically require careful control of conditions such as temperature, solvent choice, and catalysts to achieve the desired product.

Synthesis Steps:

• Starting Materials: The synthesis may begin with readily available aromatic compounds and heterocyclic precursors.

• Condensation Reactions: These are often used to form the initial heterocyclic rings.

• Cyclization: This step involves the formation of the chromeno[2,3-c]pyrrole core, which can be achieved through various methods, including acid-catalyzed reactions.

Biological Activity and Applications

While specific biological activity data for 1-(4-Tert-butylphenyl)-7-fluoro-2-[3-(propan-2-yloxy)propyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not available, similar compounds have been explored for their potential in various fields, including pharmaceuticals and materials science. The presence of fluorine and other functional groups can enhance biological activity, such as anti-inflammatory or anticancer properties.

Potential Applications:

• Pharmaceuticals: Compounds with similar structures may exhibit biological activities useful in drug development.

• Materials Science: These compounds could be used in the development of new materials due to their unique structural properties.